Cas no 2228716-32-1 (6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline)

• Product Name: 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline
• CAS No: 2228716-32-1
• MF: C₁₁H₁₆F₂N₂O
• MW: 230.254349708557
• CID: 6330559
• PubChem ID: 165850732
• Update Time: 2025-05-20

6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline
• 2228716-32-1
• EN300-1733853

• Inchi： 1S/C11H16F2N2O/c1-15(2)11-9(16-7-3-6-14)5-4-8(12)10(11)13/h4-5H,3,6-7,14H2,1-2H3
• InChI Key： WTJVIGUDRCQTLT-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1N(C)C)OCCCN)F

Computed Properties

• Exact Mass: 230.12306946g/mol
• Monoisotopic Mass: 230.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.5Ų

Additional information on 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline

Comprehensive Guide to 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228716-32-1): Properties, Applications, and Market Insights

The chemical compound 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline (CAS No. 2228716-32-1) is a specialized aromatic amine derivative that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique combination of difluoro-substituted aromatic rings and a terminal dimethylamino group, making it a valuable intermediate for various high-value applications. The presence of both fluorine atoms and a flexible aminopropoxy linker contributes to its distinctive electronic properties and reactivity profile.

In recent years, the demand for fluorinated aromatic compounds like 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline has surged due to their importance in drug discovery programs. Pharmaceutical researchers particularly value this compound's potential as a building block for kinase inhibitors and GPCR-targeted therapeutics, areas that dominate current medicinal chemistry literature. The difluoro substitution pattern at the 2,3-positions of the aromatic ring enhances metabolic stability while the N,N-dimethylamino group offers opportunities for further derivatization.

The synthesis of CAS 2228716-32-1 typically involves multi-step organic transformations starting from commercially available 2,3-difluorophenol derivatives. Modern synthetic approaches emphasize atom-economical pathways and green chemistry principles, reflecting the growing industry focus on sustainable production methods. Analytical characterization of this compound requires advanced techniques including HPLC-MS, NMR spectroscopy, and elemental analysis to ensure purity and confirm structural identity.

Beyond pharmaceutical applications, 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline shows promise in materials science as a precursor for functionalized polymers and liquid crystal materials. The fluorine atoms impart unique electronic characteristics that can modify material properties, while the terminal amine group provides a handle for further chemical modification. These features make it particularly interesting for developing advanced electronic materials and optical devices.

The global market for fluorinated aromatic amines like CAS 2228716-32-1 has shown consistent growth, driven by expanding applications in life sciences and high-tech materials. Market analysts project particularly strong demand from the Asia-Pacific region, where pharmaceutical and electronics manufacturing sectors continue to expand rapidly. Current research publications indicate growing interest in this compound's potential for cancer therapeutics and neurodegenerative disease research.

Storage and handling of 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline require standard laboratory precautions for amine-containing compounds. While not classified as highly hazardous, proper chemical safety protocols should be followed, including storage in tightly sealed containers under inert atmosphere when appropriate. The compound's stability profile suggests good shelf life when protected from moisture and strong oxidizers.

Recent patent literature reveals innovative applications of 2228716-32-1 in photodynamic therapy agents and molecular imaging probes, highlighting its versatility as a chemical scaffold. The compound's structure-activity relationships continue to be explored in academic and industrial laboratories worldwide, with particular focus on its potential for creating selective receptor modulators and enzyme inhibitors.

For researchers considering 6-(3-aminopropoxy)-2,3-difluoro-N,N-dimethylaniline for their projects, several commercial suppliers offer the compound in various quantities and purity grades. The current price range reflects its status as a specialty chemical, with costs varying based on purity specifications and order volume. Analytical data packages typically include comprehensive spectroscopic characterization and purity certifications to support research applications.

The future outlook for CAS 2228716-32-1 appears promising, with ongoing research exploring its potential in targeted drug delivery systems and smart materials. As synthetic methodologies advance and applications diversify, this compound is likely to maintain its position as a valuable tool for chemical innovation across multiple scientific disciplines.